Cas no 349085-98-9 (4-methoxy-N-(3-methylbutyl)benzenesulfonamide)

• Product Name: 4-methoxy-N-(3-methylbutyl)benzenesulfonamide
• CAS No: 349085-98-9
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• CID: 3085095
• PubChem ID: 669764
• Update Time: 2025-04-21

4-methoxy-N-(3-methylbutyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(3-methylbutyl)benzenesulfonamide
• STK396027
• BIM-0002230.P001
• CB04009
• 349085-98-9
• CBMicro_002154
• Oprea1_511205
• 4-methoxy-N-(3-methylbutyl)benzene-1-sulfonamide
• N-isopentyl-4-methoxybenzenesulfonamide
• AJ-292/14925660
• AKOS001433069
• UPCMLD0ENAT5894542:001
• SMSF0014240
• Z45526979

• Inchi： 1S/C12H19NO3S/c1-10(2)8-9-13-17(14,15)12-6-4-11(16-3)5-7-12/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： HRTQYAYITGJEQO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.10856464Da
• Monoisotopic Mass: 257.10856464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.8Ų